Cas no 1444103-36-9 (1-(aminomethyl)-2-methylcyclobutane-1-carboxylic acid)

• Product Name: 1-(aminomethyl)-2-methylcyclobutane-1-carboxylic acid
• CAS No: 1444103-36-9
• MF: C₇H₁₃NO₂
• MW: 143.18
• MDL: MFCD21773131
• CID: 5180288
• PubChem ID: 66429734
• Update Time: 2026-03-05

1-(aminomethyl)-2-methylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(aminomethyl)-2-methylcyclobutane-1-carboxylic acid

• MDL： MFCD21773131
• Inchi： 1S/C7H13NO2/c1-5-2-3-7(5,4-8)6(9)10/h5H,2-4,8H2,1H3,(H,9,10)
• InChI Key： BVWWIXJRVLPJEU-UHFFFAOYSA-N
• SMILES： C1(CN)(C(O)=O)CCC1C

Additional information on 1-(aminomethyl)-2-methylcyclobutane-1-carboxylic acid

Recent Advances in the Study of 1-(Aminomethyl)-2-methylcyclobutane-1-carboxylic Acid (CAS: 1444103-36-9)

1-(Aminomethyl)-2-methylcyclobutane-1-carboxylic acid (CAS: 1444103-36-9) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This cyclobutane derivative exhibits unique structural features that make it a promising candidate for various therapeutic applications. Recent studies have focused on its potential as a building block for novel drug molecules, particularly in the development of enzyme inhibitors and receptor modulators.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a constrained scaffold in the design of γ-aminobutyric acid (GABA) analogs. The research team utilized 1-(aminomethyl)-2-methylcyclobutane-1-carboxylic acid to create a series of conformationally restricted GABA derivatives, which showed improved metabolic stability compared to their flexible counterparts while maintaining potent activity at GABA receptors.

In the area of synthetic methodology, significant progress has been made in the efficient production of this compound. A recent paper in Organic Letters (2024) described an improved asymmetric synthesis route that achieves the target molecule in 5 steps with 78% overall yield and >99% enantiomeric excess. This advancement addresses previous challenges in obtaining the compound with high optical purity, which is crucial for pharmaceutical applications.

Pharmacological investigations have revealed interesting properties of 1-(aminomethyl)-2-methylcyclobutane-1-carboxylic acid derivatives. A preclinical study published in Bioorganic & Medicinal Chemistry (2023) reported that certain analogs exhibit potent inhibitory activity against bacterial aminoacyl-tRNA synthetases, suggesting potential applications in developing new classes of antibiotics. The constrained cyclobutane ring appears to confer enhanced binding affinity to target enzymes.

Structural biology studies using X-ray crystallography have provided valuable insights into the molecular interactions of this compound. Research from Nature Structural & Molecular Biology (2024) solved the crystal structure of a protein-ligand complex where 1-(aminomethyl)-2-methylcyclobutane-1-carboxylic acid serves as a key pharmacophore, revealing specific hydrogen bonding patterns and hydrophobic interactions that contribute to its biological activity.

Current challenges in the field include optimizing the compound's pharmacokinetic properties and developing more efficient synthetic routes for large-scale production. Several pharmaceutical companies have included derivatives of 1-(aminomethyl)-2-methylcyclobutane-1-carboxylic acid in their drug discovery pipelines, particularly for neurological disorders and infectious diseases, as indicated in recent industry reports.

Future research directions are likely to focus on expanding the structural diversity of derivatives, exploring new therapeutic targets, and conducting more comprehensive preclinical evaluations. The unique combination of structural rigidity and functional group versatility makes this compound an attractive scaffold for medicinal chemistry applications in the coming years.